Cas no 14774-77-7 (Lithium, (4-methoxyphenyl)-)

Lithium, (4-methoxyphenyl)- structure

Product Name:Lithium, (4-methoxyphenyl)-

CAS No:14774-77-7

Molecular Formula:C₉H₁₁LiO₂

Molecular Weight:158.12344

CID:1318961

PubChem ID:11789170

Lithium, (4-methoxyphenyl)- Properties

Names and Identifiers

- Lithium, (4-methoxyphenyl)-
- lithium,methoxybenzene
- 4-MeOC6H4Li
- p-MeOC6H4Li
- p-methoxylphenyllithium
- 14774-77-7
- SCHEMBL734298
- p-methoxyphenyllithium
- DTXSID60472709
- VVGYSTVTNKJNGF-UHFFFAOYSA-N
- 4-methoxyphenyllithium
- +Expand
- InChIKey： GVLUZLIABKNMAY-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H7O.Li/c1-8-7-5-3-2-4-6-7;/h3-6H,1H3;/q-1;+1
- SMILES： [Li+].COC1=CC=[C-]C=C1

Computed Properties

Exact Mass: 114.06600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 114.06569328g/mol
Heavy Atom Count: 9
Complexity: 140
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 9.2Å²

Experimental Properties

LogP: 1.44590
PSA: 9.23000

Lithium, (4-methoxyphenyl)- Synthesis

Lithium, (4-methoxyphenyl)- Related Literature

1. Front cover

Lab Chip, 2018,18, 1663-1663
2. Synthesis of 4,4′-dinonyl-2,2′-bithiazole-based copolymers via Pd-catalyzed direct C–H arylation†

Wei Lu,Junpei Kuwabara,Takaki Kanbara Polym. Chem., 2012,3, 3217-3219
3. New aspects of infrared spectrometry

Proc. Soc. Anal. Chem., 1966,3, 136-138
4. Excitation pathway and temperature dependent luminescence in color tunable Ba5Gd8Zn4O21:Eu3+ phosphors

Baojiu Chen,Xiangping Li,Jinsu Zhang,Jiashi Sun,Haiyang Zhong,Lihong Cheng,Shaobo Fu,Hua Zhong,Yizhuo Wang,Xiangqing Zhang,Haiping Xia,Ruinian Hua J. Mater. Chem. C, 2013,1, 2338-2344
5. Contents and Highlights in Chemical Science

Org. Biomol. Chem., 2009,7, 5039-5054
6. The photometric determination of phosphorus in low-alloy steels

Analyst, 1950,75, 321-335
7. Co9S8 embedded into N/S doped carbon composites: in situ derivation from a sulfonate-based metal–organic framework and its electrochemical properties†

J. Mater. Chem. A, 2019,7, 10331-10337
8. Electrochemical sensor based on gold nanoparticles/ethylenediamine-reduced graphene oxide for trace determination of fenitrothion in water†

Nafiseh Shams,Reza Hajian,Izwaharyanie Ibrahim,Nay Ming Huang RSC Adv., 2016,6, 89430-89439
9. Silver-mediated annulation between 5-H-1,2,3-thiadiazoles and 1,3-dicarbonyl compounds to construct polysubstituted furans†

Mengxia Feng,Huanfeng Jiang,Liangbin Huang Org. Chem. Front., 2022,9, 5864-5871
10. In silico investigation of the role of vitamins in cancer therapy through inhibition of MCM7 oncoprotein†

Sunny Mukherjee,Sucharita Das,Sandipan Chakraborty,Mahesh Kumar Sah RSC Adv., 2022,12, 31004-31015

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